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Compound of Interest

Compound Name: eCF506

Cat. No.: B10774080 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of potent compounds like eCF506, a Src kinase inhibitor, are paramount to ensuring a

secure laboratory environment and preventing environmental contamination. Due to its

biological activity, eCF506 is classified as a hazardous chemical and requires specific disposal

procedures. While a dedicated Safety Data Sheet (SDS) with explicit disposal instructions for

eCF506 is not publicly available, established guidelines for the disposal of cytotoxic and

antineoplastic agents must be strictly followed.

Key Principles for eCF506 Disposal
All materials that have come into contact with eCF506 are to be considered contaminated and

must be disposed of as hazardous chemical waste. This includes:

Unused or expired eCF506 powder.

Solutions containing eCF506.

Contaminated personal protective equipment (PPE) such as gloves, lab coats, and safety

glasses.

Used labware, including vials, pipette tips, and culture dishes.

Materials used for cleaning up spills.
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Under no circumstances should eCF506 waste be disposed of in regular trash or poured down

the drain.[1][2] Improper disposal can lead to environmental contamination and potential harm

to aquatic life.[3][4]

Quantitative Data and Chemical Properties
A summary of the key quantitative and chemical properties of eCF506 is provided in the table

below. This information is crucial for safe handling and for your institution's Environmental

Health and Safety (EHS) department.

Property Value Reference

Molecular Formula C₂₆H₃₈N₈O₃ [5]

Molecular Weight 510.63 g/mol [5]

Appearance Lyophilized powder [5]

Solubility
DMSO: 28 mg/mLEthanol: 93

mg/mLWater: Insoluble
[5]

Purity ≥98% [5]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of eCF506 waste.

1. Waste Segregation:

At the point of generation, immediately segregate all eCF506-contaminated waste from other

laboratory waste streams.[1][6]

Use designated waste containers specifically for cytotoxic/antineoplastic waste. These are

often color-coded (e.g., yellow or black) and clearly labeled.[1][6][7]

2. Waste Containers:

Solid Waste: Collect solid waste, such as contaminated gloves, pipette tips, and vials, in a

puncture-resistant container with a secure lid.[6][7] The container should be clearly labeled
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as "Cytotoxic Waste" or "Antineoplastic Waste" and should also bear the chemical name

"eCF506".

Liquid Waste: Collect liquid waste, such as unused solutions, in a leak-proof, compatible

container (e.g., a glass or polyethylene bottle) with a screw-on cap.[8] The container must be

labeled with "Hazardous Waste," the chemical name "eCF506," and an approximate

concentration. Do not mix different chemical wastes in the same container.[6]

Sharps Waste: Any sharps, such as needles or contaminated glass, must be placed in a

designated sharps container for cytotoxic waste.[6][7]

3. Labeling and Storage:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "eCF506"

The associated hazards (e.g., "Cytotoxic," "Toxic")

The date the waste was first added to the container.

Store waste containers in a designated, secure area away from general laboratory traffic.

This area should be clearly marked.

4. Institutional Procedures:

Familiarize yourself with and adhere to your institution's specific hazardous waste disposal

procedures.

Contact your institution's Environmental Health and Safety (EHS) department for guidance

and to schedule a waste pickup. Do not attempt to transport or dispose of the waste yourself.

5. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and double gloves, when

handling eCF506 and its waste.[6]
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All used PPE should be disposed of as contaminated solid waste.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with eCF506.
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Click to download full resolution via product page

eCF506 Waste Disposal Decision Workflow

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

compliance with regulations governing hazardous waste disposal. Always consult your

institution's specific guidelines and the available safety data for any chemical you are working

with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10774080?utm_src=pdf-body-img
https://www.benchchem.com/product/b10774080?utm_src=pdf-body
https://www.benchchem.com/product/b10774080?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5582558/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5582558/
https://blink.ucsd.edu/safety/research-lab/chemical/specific/antineoplastic/index.html
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b10774080#ecf506-proper-disposal-procedures
https://www.benchchem.com/product/b10774080#ecf506-proper-disposal-procedures
https://www.benchchem.com/product/b10774080#ecf506-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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